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Abstract

Trimethylsulfoxonium chloride is a versatile and highly valuable reagent in modern organic
synthesis. Primarily utilized as a precursor to dimethylsulfoxonium methylide, it is a cornerstone
of the Corey-Chaykovsky reaction, a powerful method for the formation of epoxides, aziridines,
and cyclopropanes. This technical guide provides an in-depth overview of
Trimethylsulfoxonium chloride, including its chemical and physical properties, synthesis, and
detailed experimental protocols for its application in the Corey-Chaykovsky reaction. The
document also includes a thorough examination of the reaction mechanism and a summary of
its toxicological profile and safety precautions.

Introduction

Trimethylsulfoxonium chloride, with the chemical formula (CHs)3SOCI, is a white to off-white
crystalline solid.[1] Its significance in synthetic organic chemistry stems from its role as a stable
and easily handled precursor to the highly reactive dimethylsulfoxonium methylide, a sulfur
ylide.[2] This ylide is a key reagent in the Johnson-Corey-Chaykovsky reaction, which offers a
robust alternative to traditional methods for the synthesis of three-membered rings.[3] The
reaction is prized for its broad substrate scope, high diastereoselectivity, and mild reaction
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conditions, making it an indispensable tool in the synthesis of complex molecules, including
natural products and pharmaceuticals.[4][5]

Physicochemical Properties

A summary of the key physicochemical properties of Trimethylsulfoxonium chloride is
presented in the table below for easy reference.

Property Value Reference(s)
Chemical Formula Cs3HoCIOS [6]
Molecular Weight 128.62 g/mol [6]
CAS Number 5034-06-0 [6]
White to off-white crystalline
Appearance ] [1]
solid
Melting Point 226-229 °C [7]

N Sparingly soluble in DMSO,
Solubility [2]
Methanol, and Water.

pKa (of the conjugate acid of
- ~18 [8]
the resulting ylide)

Hygroscopic; stable under

ambient conditions but may
Stability decompose at high [1]
temperatures or in the

presence of strong acids.

Synthesis of Trimethylsulfoxonium Chloride

Trimethylsulfoxonium chloride can be synthesized via several routes. One common
laboratory-scale preparation involves the methylation of dimethyl sulfoxide (DMSO). Another
established method is the oxidation of trimethylsulfonium chloride.
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Experimental Protocol: Synthesis via Oxidation of
Trimethylsulfonium Chloride

This protocol is adapted from a patented industrial process and may require optimization for
laboratory scale.[9]

Materials:

Trimethylsulfonium chloride

Ruthenium dioxide hydrate

Sodium hypochlorite solution (11.5% in water)

Water

Chloroform

Procedure:

 In areaction vessel, prepare a mixture of trimethylsulfonium chloride (e.g., 5 g) and water
(e.0.,30).

e Add a catalytic amount of ruthenium dioxide hydrate (e.g., 3 mg).
« Stir the mixture under a chlorine atmosphere.

e Slowly add a solution of sodium hypochlorite (11.5% in water) over a period of several hours
(e.g., 5.5 hours), maintaining the pH of the mixture below 7.

 After the addition is complete, continue to stir the reaction mixture.

» Upon reaction completion, extract the aqueous product mixture with chloroform (3x) to
remove ruthenium tetroxide.

e The aqueous solution containing Trimethylsulfoxonium chloride can be used directly or
further purified. A reported conversion for this method is 78%.[9]
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Figure 1: Experimental workflow for the synthesis of Trimethylsulfoxonium chloride.

The Corey-Chaykovsky Reaction

The premier application of Trimethylsulfoxonium chloride is in the Corey-Chaykovsky
reaction. This reaction involves the in-situ generation of dimethylsulfoxonium methylide by
deprotonation of the parent salt with a strong base. The resulting ylide then reacts with a
variety of electrophiles to form three-membered rings.

Reaction Mechanism

The generally accepted mechanism for the Corey-Chaykovsky reaction proceeds through the
following key steps:[4][10]

» Ylide Formation: A strong base, such as sodium hydride, deprotonates the
Trimethylsulfoxonium chloride at the methyl group to form the reactive
dimethylsulfoxonium methylide.

» Nucleophilic Attack: The nucleophilic carbon of the ylide attacks the electrophilic carbon of
the substrate (e.g., the carbonyl carbon of a ketone or aldehyde). This leads to the formation
of a betaine intermediate.

* Ring Closure: The negatively charged oxygen atom of the betaine intermediate undergoes
an intramolecular nucleophilic attack on the carbon atom bearing the sulfoxonium group.

e Product Formation: This intramolecular Sn2 reaction results in the formation of the epoxide
ring and the displacement of dimethyl sulfoxide (DMSO) as a leaving group.
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Figure 2: Mechanism of the Corey-Chaykovsky epoxidation reaction.

Experimental Protocol: Epoxidation of a Ketone

The following is a general procedure for the epoxidation of a ketone using
Trimethylsulfoxonium chloride. This protocol is adapted from procedures using the
analogous iodide salt and may require optimization for specific substrates.[11]

Materials:

Trimethylsulfoxonium chloride

e Sodium hydride (NaH), 60% dispersion in mineral olil
e Anhydrous Dimethyl Sulfoxide (DMSO)

o Ketone (substrate)

o Diethyl ether

o Water

¢ Anhydrous magnesium sulfate (MgSOQOa)

Procedure:

o To a flame-dried, three-necked flask equipped with a magnetic stirrer, nitrogen inlet, and
thermometer, add Trimethylsulfoxonium chloride (1.1 to 2.0 equivalents).
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Add anhydrous DMSO to dissolve the salt.

Carefully add sodium hydride (1.1 to 2.0 equivalents) portion-wise at room temperature.
Hydrogen gas will be evolved.

Stir the resulting mixture at room temperature for approximately 15-30 minutes, or until the
evolution of hydrogen ceases, to form the dimethylsulfoxonium methylide solution.

Cool the reaction mixture in an ice bath.
Add a solution of the ketone (1.0 equivalent) in DMSO dropwise to the ylide solution.

Allow the reaction to warm to room temperature and stir for several hours (e.g., 2-12 hours).
Monitor the reaction progress by TLC.

Upon completion, quench the reaction by carefully adding water.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic layers, wash with water, and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel.

Scope and Selectivity

The Corey-Chaykovsky reaction is applicable to a wide range of substrates.

Aldehydes and Ketones: Generally react to form epoxides in good to excellent yields.[6]

a,B-Unsaturated Carbonyl Compounds: The reactivity of the ylide is crucial. The more stable
dimethylsulfoxonium methylide (derived from Trimethylsulfoxonium chloride) typically
undergoes 1,4-conjugate addition to enones, leading to the formation of cyclopropanes. In
contrast, the less stable dimethylsulfonium methylide tends to favor 1,2-addition, yielding
epoxides.[4]
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e Imines: React to form aziridines.[4]

Substrate Type Product Typical Yield Range Reference(s)
Aromatic Aldehydes Epoxides 60-90% [6]
Aliphatic Ketones Epoxides 70-95% [11]
a,B-Unsaturated

Cyclopropyl Ketones 55-85% [12]
Ketones (Enones)
Imines Aziridines 50-80% [4]

Safety and Handling

Trimethylsulfoxonium chloride is considered a hazardous substance and should be handled
with appropriate safety precautions.[13][14]

e Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[7] It is
harmful if swallowed.[13]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat. When handling the solid, a dust mask is recommended.
[71[14]

» Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.
Keep away from incompatible materials such as strong oxidizing agents.[14]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The
compound is hygroscopic and should be protected from moisture.[6][14]

o Toxicology: The acute toxicity (LD50) for intravenous administration in mice is 180 mg/kg.[13]
[15] Comprehensive toxicological data is limited, and the material should be handled as
potentially harmful.[1][13]

Conclusion

Trimethylsulfoxonium chloride is a powerful and versatile reagent for the synthesis of three-
membered rings via the Corey-Chaykovsky reaction. Its stability, ease of handling, and the high
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yields and stereoselectivity often achieved in its reactions make it an invaluable tool for
synthetic chemists in academia and industry. A thorough understanding of its properties,
synthesis, and reaction mechanisms, coupled with strict adherence to safety protocols, will
enable researchers to effectively harness the synthetic potential of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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